Cas no 10075-93-1 (1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine)

1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine structure
10075-93-1 structure
Product Name:1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine
CAS No:10075-93-1
MF:C20H20N2
MW:288.386204719543
CID:1127134
PubChem ID:11369728
Update Time:2025-04-20

1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-n,1-n,6-n,6-n-tetramethylpyrene-1,6-diamine
    • N,N,N',N'-tetramethyl-1,6-pyrenediamine
    • 1,6-bis-(dimethylamino)pyrene
    • 1,6-bis(N,N-dimethylamino)pyrene
    • 1,6-bis(dimethylamino)pyrene
    • CTK0D9963
    • 1,6-bisdimethylaminopyrene
    • 1,6-Bis-(dimethylamino)-pyren
    • 1,6-Pyrenediamine, N,N,N',N'-tetramethyl-
    • AGN-PC-007QCO
    • N,N,N',N'-tetramethyl-1,6-pyrenediamine; 1,6-bis-(dimethylamino)pyrene; 1,6-bis(N,N-dimethylamino)pyrene; 1,6-bis(dimethylamino)pyrene; CTK0D9963; 1,6-bisdimethylaminopyrene; 1,6-Bis-(dimethylamino)-pyren; 1,6-Pyrenediamine, N,N,N',N'-tetramethyl-; AGN-PC-007QCO;
    • DTXSID80463851
    • 10075-93-1
    • 1,6-Pyrenediamine, N1,N1,N6,N6-tetramethyl-
    • SCHEMBL12566475
    • Inchi: 1S/C20H20N2/c1-21(2)17-11-7-13-6-10-16-18(22(3)4)12-8-14-5-9-15(17)19(13)20(14)16/h5-12H,1-4H3
    • InChI Key: JRBWOWYKCAJMBC-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC2=CC=C3C(=CC=C4C=CC=1C2=C34)N(C)C

Computed Properties

  • Exact Mass: 288.162649g/mol
  • Monoisotopic Mass: 288.162649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 288.4g/mol
  • XLogP3: 5.3
  • Topological Polar Surface Area: 6.5Ų
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